N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,5-dimethylbenzene-1-sulfonamide

• IUPAC Name: N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H21N3O4S/c1-14-6-7-15(2)18(13-14)27(24,25)20-10-4-11-22-19(23)9-8-16(21-22)17-5-3-12-26-17/h3,5-9,12-13,20H,4,10-11H2,1-2H3
• InChI Key: UFTSSQSKYDGKQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

The compound “N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,5-dimethylbenzene-1-sulfonamide” is a complex organic molecule that contains several functional groups. These include a furan ring, a pyridazine ring, a benzene ring, and a sulfonamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The furan ring could potentially be synthesized via a Paal-Knorr synthesis or similar method. The pyridazine ring might be formed through a condensation reaction or through the cyclization of an appropriate dihydropyridazine precursor. The sulfonamide group could be introduced through a substitution reaction involving a suitable sulfonyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and pyridazine rings would introduce heteroatoms (oxygen and nitrogen, respectively) into the structure, which could have significant effects on the compound’s chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the furan ring, the pyridazine ring, and the sulfonamide group. The furan ring is aromatic and may undergo electrophilic aromatic substitution reactions. The pyridazine ring could potentially participate in nucleophilic substitution reactions or other transformations involving the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple polar functional groups (such as the sulfonamide) could increase its solubility in polar solvents.

Scientific Research Applications

Antimicrobial Activity

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Specialty Polymers and Resins

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Agrochemicals

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Pharmaceuticals

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Antioxidant Activity

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FTIR Spectroscopy

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Antifungals, Paints, and Fuels

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Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceutical applications, given the known biological activity of many sulfonamide compounds. Further studies could also investigate its synthesis and the properties of related compounds.